Cas no 898426-52-3 (2,2-dimethyl-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}propanamide)

• Product Name: 2,2-dimethyl-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}propanamide
• CAS No: 898426-52-3
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 5490368
• Update Time: 2025-10-31

2,2-dimethyl-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• BONVEFBIBVURJX-UHFFFAOYSA-N
• 2,2-dimethyl-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}propanamide

• Inchi： 1S/C17H22N2O2/c1-10-13-9-12(18-16(21)17(2,3)4)8-11-6-5-7-19(14(11)13)15(10)20/h8-10H,5-7H2,1-4H3,(H,18,21)
• InChI Key： BONVEFBIBVURJX-UHFFFAOYSA-N
• SMILES： C(NC1=CC2C(C)C(=O)N3C=2C(=C1)CCC3)(=O)C(C)(C)C

Additional information on 2,2-dimethyl-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}propanamide

Chemical Compound CAS No. 898426-52-3: 2,2-Dimethyl-N-{3-Methyl-2-Oxo-1-Azatricyclo[6.3.1.0^{4,12}]Dodeca-4,6,8(12)-Trien-6-Yl}Propanamide

The chemical compound with CAS No. 898426-52-3, known as 2,2-dimethyl-N-{3-methyl-2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}propanamide, is a highly specialized organic compound with a complex structure and potential applications in various fields of chemistry and pharmacology.

This compound belongs to the class of propanamides, characterized by its amide functional group and a tricyclic framework with nitrogen heteroatoms. The tricyclic system is a tricyclo[6.3.1.0^{4,12}] structure, which contributes to its unique physical and chemical properties.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-component reactions and cyclization processes. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, making it more accessible for research and industrial applications.

In terms of its properties, the compound exhibits high thermal stability and solubility in organic solvents, which are advantageous for its use in various chemical reactions and formulations.

The compound has shown potential in the field of pharmaceuticals, particularly as a precursor for bioactive molecules with anti-inflammatory and antioxidant properties.

Recent research has highlighted its role in the development of novel drug delivery systems, where its structural flexibility allows for the incorporation of various functional groups to enhance drug efficacy.

In addition to its pharmaceutical applications, this compound is also being explored in the field of catalysis, where its tricyclic framework can serve as a template for creating highly efficient catalysts for organic transformations.

The compound's structure also makes it a promising candidate for use in nano-materials science, where its ability to form stable supramolecular assemblies could lead to innovative materials with unique electronic and mechanical properties.

In conclusion, the compound CAS No. 898426-52-3 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines.